molecular formula C24H29N3O6S2 B2447630 4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide CAS No. 361159-75-3

4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide

Cat. No. B2447630
CAS RN: 361159-75-3
M. Wt: 519.63
InChI Key: ZIBMXUSGAWZFND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide” is a sulfonamide . Its molecular formula is C24H29N3O6S2, with an average mass of 519.634 Da .


Molecular Structure Analysis

The InChI string of the compound is InChI=1S/C17H24N4O7S/c1-25-10-8-21(9-11-26-2)29(23,24)14-6-4-13(5-7-14)16(22)18-17-20-19-15(28-17)12-27-3/h4-7H,8-12H2,1-3H3,(H,18,20,22) . This provides a detailed description of the compound’s molecular structure.


Physical And Chemical Properties Analysis

The compound has a net charge of 0, and its monoisotopic mass is 428.13657 .

Scientific Research Applications

Synthesis and Biological Activity

This compound is part of a broader category of benzamide derivatives that have been synthesized and evaluated for various biological activities. For example, the study by Gein et al. (2019) describes the synthesis of similar compounds and their testing for analgesic, anti-inflammatory, and antimicrobial activities. This indicates potential applications in treating pain, inflammation, and infections. Similarly, Priya et al. (2006) discuss the synthesis of benzamide derivatives with antimicrobial properties, further suggesting its use in combating microbial infections Gein et al., 2019; Priya et al., 2006.

Anticancer Evaluation

Ravinaik et al. (2021) investigated substituted benzamides for anticancer activity against various cancer cell lines. This study indicates the potential of benzamide derivatives, like the compound , in cancer research, particularly in identifying new therapeutic agents Ravinaik et al., 2021.

Antimicrobial and Antifungal Properties

Several studies have explored the antimicrobial and antifungal properties of related compounds. For instance, Chawla (2016) discusses the synthesis of thiazole derivatives, including benzamides, and their antimicrobial activity. Narayana et al. (2004) also highlight the potential antifungal agents in similar compounds. These findings suggest the compound's relevance in developing new antimicrobial and antifungal agents Chawla, 2016; Narayana et al., 2004.

Potential in Drug Discovery and Synthesis

The research by Mahata et al. (2003) on the synthesis of heterocycles using related compounds demonstrates the significance of such chemicals in drug discovery and the synthesis of new medicinal compounds. This aligns with the compound's role in pharmaceutical research and development Mahata et al., 2003.

properties

IUPAC Name

4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H29N3O6S2/c1-17-15-19(7-10-22(17)33-4)21-16-34-24(25-21)26-23(28)18-5-8-20(9-6-18)35(29,30)27(11-13-31-2)12-14-32-3/h5-10,15-16H,11-14H2,1-4H3,(H,25,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIBMXUSGAWZFND-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCOC)CCOC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H29N3O6S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

519.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[bis(2-methoxyethyl)sulfamoyl]-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.